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Compound of Interest

Compound Name: 5'-Iodo-m-terphenyl

CAS No.: 87666-86-2

Cat. No.: B1590341

Get Quote

Executive Summary
5'-Iodo-m-terphenyl (CAS: 87666-86-2) is a halogenated aromatic hydrocarbon often utilized

as a supramolecular intermediate or in material science applications.[1][2][3][4] Unlike general

organic waste, this compound possesses a heavy halogen atom (Iodine) attached to a

terphenyl core.

The Critical Directive: You must segregate this compound from non-halogenated waste

streams.[5][6] Mixing halogenated organics with general combustible solvents (like Acetone or

Ethanol) complicates downstream incineration, significantly increasing disposal costs and

creating potential environmental hazards (e.g., incomplete combustion byproducts).

Part 1: Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material state.[7] This profile dictates the specific waste

stream entry point.
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Property Data Operational Implication

CAS Number 87666-86-2
Use this for waste manifest

labeling.[1][2]

Molecular Formula C₁₈H₁₃I

Halogenated (Iodine). High

molecular weight (356.2 g/mol

).[1][2][8]

Physical State Solid (Powder/Crystal)

Requires wide-mouth

containment; do not pour into

liquid carboys unless

dissolved.[1][2]

Stability Light Sensitive

The C-I bond is the weakest

link.[1][2] Prolonged light

exposure can cause homolytic

cleavage, releasing free iodine

(discoloration).

Solubility Insoluble in water
Do not dispose of down the

drain.

Part 2: The Segregation Imperative (The "Why")
As a Senior Scientist, you must understand the causality behind waste rules. We do not

segregate merely for bureaucracy; we segregate for thermodynamics and toxicology.

Thermal Destruction Efficiency: Halogenated compounds (containing F, Cl, Br, I) act as flame

retardants. When mixed with non-halogenated fuels (like Hexane), they suppress the

combustion process in standard incinerators.

Dioxin Prevention: Improper incineration of halogenated aromatics at lower temperatures

can catalyze the formation of dioxins and furans. Therefore, 5'-Iodo-m-terphenyl must be

routed to High-Temperature Incinerators capable of operating >1100°C with specific

scrubbers for acid gases (HI, HCl).[1][2]

Part 3: Operational Disposal Protocols
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Scenario A: Disposal of Pure Solid (Excess Reagent)
Use this protocol for expired shelf stock or excess dry powder.

Container Selection: Select a clear, wide-mouth polyethylene (HDPE) or glass jar. Do not

use narrow-neck solvent bottles for solids.

Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[9]

[10][11]

Labeling:

Primary Tag: "Hazardous Waste - Solid."

Constituents: Write "5'-Iodo-m-terphenyl" clearly.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Critical Note: Add a secondary sticker or note: "Contains Halogens (Iodine)."

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this protocol if the compound is dissolved in solvents (e.g., Dichloromethane, Chloroform,

or Toluene).[1]

Solvent Assessment:

If dissolved in DCM/Chloroform: This is already a Halogenated stream.

If dissolved in Hexane/Ethyl Acetate: The presence of 5'-Iodo-m-terphenyl converts the

entire mixture into "Halogenated Waste."[2]

The "Red Can" Rule: Pour only into the waste container designated for Halogenated

Solvents.

Compatibility Check (Self-Validating Step):

Before pouring: Check the pH of the waste container.[11][12]
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Rule: Ensure the waste stream is not strongly oxidizing (e.g., Aqua Regia). Iodides can

react with strong oxidizers to release elemental Iodine gas (

), creating a toxic inhalation hazard in the lab.

Scenario C: Contaminated Debris (TLC Plates, Syringes, Gloves)[1]
Segregation: Do not throw into regular trash.

Containment: Place chemically contaminated sharps in a puncture-proof container. Place

gloves/paper towels in a double-lined clear hazardous waste bag.

Labeling: Label as "Solid Debris contaminated with Halogenated Organics."

Part 4: Workflow Visualization
The following logic gate ensures the compound ends up in the correct regulatory stream.
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Figure 1: Decision matrix for 5'-Iodo-m-terphenyl disposal. Note the convergence of all liquid

streams into the Halogenated Waste container.
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Part 5: Spill Contingency & Safety
If a spill occurs, immediate action is required to prevent tracking the material through the

laboratory.

PPE Upgrade: Wear nitrile gloves (double gloving recommended for halogenated aromatics),

safety goggles, and a lab coat.

Containment (Solid):

Do not dry sweep (creates dust).[10]

Cover the spill with a damp paper towel (water or ethanol) to weigh down the powder.

Scoop the damp material into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with Acetone or Ethanol. Place these wipes into the Solid

Hazardous Waste bin (Scenario C), not the regular trash.

Part 6: Regulatory References
US EPA (RCRA): While 5'-Iodo-m-terphenyl is not explicitly P-listed, it falls under the broad

category of halogenated organic waste.[1] Generators are responsible for determining if

waste exhibits toxicity characteristics (40 CFR § 262.11).

Safety Data Sheets (SDS): Always consult the vendor-specific SDS for Section 13 (Disposal

Considerations) before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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